Cas no 1806900-40-2 (5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806900-40-2
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4870534
• Update Time: 2025-10-29

5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-5-3(1-12)2-13-6(7(10)11)4(5)8(14)15/h2,7H,1,12H2,(H,14,15)
• InChI Key： YYKGGQSNUNJIQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C(F)F)=NC=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

Research Briefing on 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1806900-40-2)

5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1806900-40-2) is a pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile building block for drug development. This compound features a unique combination of functional groups, including an aminomethyl moiety, a chloro substituent, and a difluoromethyl group, which make it an attractive candidate for medicinal chemistry applications. Recent studies have explored its utility in the synthesis of novel bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid as a key intermediate in the development of kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield potent and selective inhibitors of protein kinases involved in cancer progression. The presence of the difluoromethyl group was found to enhance metabolic stability, while the aminomethyl moiety allowed for further derivatization to optimize binding affinity.

Another significant application of this compound was reported in a recent ACS Medicinal Chemistry Letters article, where it served as a core scaffold for the design of novel antibacterial agents. The researchers utilized the carboxylic acid functionality to create amide linkages with various pharmacophores, resulting in compounds with improved activity against drug-resistant bacterial strains. The study highlighted the importance of the chloro substituent in maintaining the structural integrity of the molecule during synthetic modifications.

From a synthetic chemistry perspective, several innovative routes to 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid have been developed. A 2022 Organic Process Research & Development publication described a scalable, cost-effective synthesis that achieved >90% yield while minimizing the use of hazardous reagents. This advancement has made the compound more accessible for broader research applications and potential commercial development.

Recent patent filings (2023-2024) indicate growing industrial interest in derivatives of this compound, particularly for central nervous system (CNS) disorders. The difluoromethyl group appears to confer favorable blood-brain barrier penetration properties, while the pyridine core provides excellent metabolic stability. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines for neurological targets.

Looking forward, researchers are exploring the potential of 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid in targeted protein degradation strategies (PROTACs) and covalent inhibitor design. Its unique combination of reactive groups makes it particularly suitable for these emerging therapeutic modalities. Ongoing structure-activity relationship studies aim to further optimize its physicochemical properties for specific therapeutic applications.